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Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712

For researchers, scientists, and drug development professionals, the integrity of your work and
your personal safety are paramount. This guide provides essential, immediate safety and
logistical information for the handling and disposal of Pyruvic acid-13C2, ensuring that you
can focus on your research with confidence. While the isotopic labeling of Pyruvic acid-13C2
does not significantly alter its chemical hazards, it is crucial to handle this compound with the
same care as its unlabeled counterpart.

Immediate Safety Concerns

Pyruvic acid is a corrosive and combustible liquid that can cause severe skin burns and eye
damage.[1][2][3][4][5][6][ 7] Inhalation of its vapors may lead to respiratory irritation.[2][4][8]
Therefore, adherence to strict safety protocols is non-negotiable.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is your first line of defense. The
following table summarizes the required PPE for handling Pyruvic acid-13C2.
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] Specifications and Best
Body Part Required PPE .
Practices

Always wear both for

maximum protection against
Safety goggles and a face
Eyes/Face hietd splashes. Ensure goggles
shie
provide a complete seal

around the eyes.[1][3][5]

Elbow-length PVC or other
appropriate chemical-resistant
gloves are recommended.[4]

Hands Chemical-resistant gloves Always inspect gloves for
integrity before use and wash
hands thoroughly after
handling.[1][2]

A lab coat or chemical-
resistant apron should be
] ) worn. For larger quantities or in
Body Protective clothing case of a spill, full body
protective clothing may be

necessary.[1][4][6]

Use in a well-ventilated area. If
ventilation is inadequate or in
Respiratory Vapor respirator the event of a spill, a
NIOSH/MSHA approved
respirator is required.[1][7][8]

Operational Plan: From Receipt to Use

A systematic approach to handling Pyruvic acid-13C2 minimizes risks and ensures the
compound's stability.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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o Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat,
sparks, and open flames.[1][2]

o Refrigeration is often recommended; consult the supplier's specific storage temperature
guidelines.[1][7] The product may be sensitive to light and air, so store accordingly in light-
resistant and airtight containers.[1][2]

Handling and Preparation:

All handling should be conducted in a chemical fume hood to ensure adequate ventilation.[1]
e Ground all equipment to prevent static discharge, which can be an ignition source.[7]

e When preparing solutions, always add the acid to the solvent slowly; never the other way
around.

» Avoid contact with incompatible materials such as bases, strong oxidizing agents, and
reducing agents.[1]

Emergency Protocols

In the event of an accidental exposure or spill, immediate and correct action is critical.
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Incident Immediate Action

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids open. Seek

immediate medical attention.[1][5][8]

Immediately remove all contaminated clothing
_ and rinse the affected skin with large amounts of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][2][7]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[7][8]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Seek immediate medical attention.[1]

[2](3]

Evacuate the area. Remove all ignition sources.
[1] For small spills, absorb with an inert material
Spil (e.g., sand, vermiculite) and place in a suitable
container for disposal.[1][7] For large spills,
contain the spill and follow your institution's

hazardous material spill response protocol.[7]

Disposal Plan

Proper disposal of Pyruvic acid-13C2 and any contaminated materials is a critical final step.
o Waste Classification: Pyruvic acid is considered a hazardous waste.[1][3]

» Containerization: Collect all waste, including empty containers and contaminated
absorbents, in clearly labeled, sealed containers.

e Disposal Route: Dispose of the hazardous waste through a licensed contractor, in
accordance with all local, regional, and national regulations.[1][2][3] Do not dispose of it
down the drain.[3][5]
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Pyruvic acid-13C2 Handling Workflow
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Caption: Workflow for the safe handling of Pyruvic acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Pyruvic acid-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559712#personal-protective-equipment-for-
handling-pyruvic-acid-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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